Cas no 2202509-81-5 (4-{6-tert-butyl-1,2,4triazolo4,3-bpyridazin-3-yl}-1-(oxolane-3-carbonyl)piperidine)

• Product Name: 4-{6-tert-butyl-1,2,4triazolo4,3-bpyridazin-3-yl}-1-(oxolane-3-carbonyl)piperidine
• CAS No: 2202509-81-5
• MF: C₁₉H₂₇N₅O₂
• MW: 357.44998383522
• CID: 5466054
• Update Time: 2025-06-30

4-{6-tert-butyl-1,2,4triazolo4,3-bpyridazin-3-yl}-1-(oxolane-3-carbonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• [4-[6-(1,1-Dimethylethyl)-1,2,4-triazolo[4,3-b]pyridazin-3-yl]-1-piperidinyl](tetrahydro-3-furanyl)methanone
• 4-{6-tert-butyl-1,2,4triazolo4,3-bpyridazin-3-yl}-1-(oxolane-3-carbonyl)piperidine

• Inchi： 1S/C19H27N5O2/c1-19(2,3)15-4-5-16-20-21-17(24(16)22-15)13-6-9-23(10-7-13)18(25)14-8-11-26-12-14/h4-5,13-14H,6-12H2,1-3H3
• InChI Key： YUAQTTKYVHUIQZ-UHFFFAOYSA-N
• SMILES： C(N1CCC(C2N3C(=NN=2)C=CC(C(C)(C)C)=N3)CC1)(C1CCOC1)=O

Additional information on 4-{6-tert-butyl-1,2,4triazolo4,3-bpyridazin-3-yl}-1-(oxolane-3-carbonyl)piperidine

Chemical Profile of 4-{6-tert-butyl-1,2,4triazolo4,3-bpyridazin-3-yl}-1-(oxolane-3-carbonyl)piperidine (CAS No. 2202509-81-5)

The compound 4-{6-tert-butyl-1,2,4triazolo4,3-bpyridazin-3-yl}-1-(oxolane-3-carbonyl)piperidine (CAS No. 2202509-81-5) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel heterocyclic scaffolds with potential therapeutic applications. This compound is characterized by its intricate molecular architecture, which integrates multiple pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development.

The core structure of this molecule comprises a bpyridazine moiety linked to a tert-butyl-substituted triazolopyridazine ring system. The oxolane-3-carbonyl group appended to the piperidine ring introduces additional functional diversity, enabling various chemical modifications and interactions with biological targets. Such structural features are strategically designed to enhance binding affinity and selectivity in biological assays.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological targets. Studies suggest that the 6-tert-butyl substituent plays a crucial role in stabilizing the binding conformation by increasing hydrophobic interactions with protein pockets. Meanwhile, the triazolo-bpyridazine core exhibits unique electronic properties that may contribute to its potential as an inhibitor or modulator of key enzymatic pathways.

Investigations into the pharmacological properties of this compound have revealed intriguing mechanisms of action. Preliminary in vitro studies indicate that it may interact with enzymes involved in inflammation and immune regulation. The presence of the oxolane-3-carbonyl group further suggests potential applications in modulating metabolic pathways, which are increasingly recognized as critical targets in treating chronic diseases.

The synthesis of this compound has been optimized to ensure high yield and purity, making it feasible for large-scale production and further pharmacological testing. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and microwave-assisted organic synthesis, have been employed to streamline the process. These techniques not only enhance efficiency but also minimize environmental impact, aligning with contemporary green chemistry principles.

One of the most compelling aspects of this compound is its potential for structure-based drug design. By leveraging high-resolution crystallographic data and molecular dynamics simulations, researchers can elucidate detailed binding interactions at the atomic level. This approach has been instrumental in refining lead compounds into more potent and selective drug candidates. The bpyridazine-piperidine framework is particularly amenable to such studies due to its rigid scaffold and well-defined hydrogen bonding capabilities.

The integration of bioisosteric replacements into the molecular structure has been a key focus in recent research. For instance, replacing certain aromatic rings with heterocyclic analogs can alter electronic properties while maintaining overall binding affinity. In the case of 4-{6-tert-butyl-1,2,4triazolo4,3-bpyridazin-3-yl}-1-(oxolane-3-carbonyl)piperidine, such modifications have been shown to enhance solubility and metabolic stability without compromising biological activity.

Future directions for research on this compound include exploring its potential as an antiviral or anticancer agent. The triazolopyridazine moiety is known to exhibit broad-spectrum activity against various pathogens due to its ability to disrupt essential cellular processes. Additionally, the oxolane carbonyl group may serve as a handle for further derivatization, allowing chemists to fine-tune pharmacokinetic profiles.

The role of artificial intelligence (AI) in accelerating drug discovery cannot be overstated. Machine learning algorithms have been trained on vast datasets containing structural and biological information to predict novel drug candidates with high accuracy. This technology has already identified several promising derivatives of 4-{6-tert-butyl-1,2,4triazolo4,3-bpyridazin-3-yl}-1-(oxolane-3-carbonyl)piperidine, which are now undergoing experimental validation.

In conclusion, 4-{6-tert-butyl-1,2,4triazolo4,3-bpyridazin-3-yl}-1-(oxolane-3-carbonyl)piperidine (CAS No. 2202509-81-5) is a structurally complex and biologically relevant compound with significant therapeutic potential. Its unique combination of pharmacophoric elements positions it as a valuable asset in modern drug discovery efforts. As research continues to uncover new applications for this molecule and related derivatives, its importance in medicinal chemistry is likely to grow even further.